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Introduction

Direct Analysis in Real Time (DART) mass spectrometry is a powerful analytical technique for

the rapid, direct analysis of solids and liquids in their native state with minimal to no sample

preparation.[1][2] This application note describes a method for the analysis of disperse dyes on

polyester fibers using DART-MS. The heated gas stream of the DART source can penetrate the

fiber structure, allowing for the desorption and ionization of dye molecules, which are then

detected by the mass spectrometer.[3] This method is particularly valuable in forensic science

and quality control for the textile industry, as it allows for the rapid identification of dyes on

single fibers or small pieces of fabric without the need for lengthy extraction procedures.[2][3]

[4]

Principle of DART for Fiber Analysis

DART ionization utilizes a heated stream of metastable helium or nitrogen gas to desorb and

ionize analytes from a sample surface.[5] In the case of dyed polyester fibers, the heated gas

causes the polymer structure to swell, facilitating the release of entrapped disperse dye

molecules.[3] The metastable gas then ionizes these desorbed dye molecules, typically through

protonation, which are subsequently drawn into the mass spectrometer for analysis.[3][6] This

direct analysis approach provides a rapid and sensitive means of identifying the chemical

composition of the dyes present on the fiber.
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Experimental Workflow
The following diagram illustrates the general workflow for the analysis of dyed polyester fibers

using DART-MS.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation DART-MS Analysis
Data Analysis

Dyed Polyester Fiber
(Single Thread or Fabric Piece)

Position Fiber in DART Source
(using forceps)

Minimal Preparation DART Ion Source
(Heated Gas Stream)

Direct Introduction Mass Spectrometer
(e.g., TOF)

Ion Transfer

Mass Spectrum Acquisition Comparison with
Dye Database Dye Identification

Polyester Fiber

DART Source

Gas Phase

Polyester Matrix

Desorbed Dye Molecule

Dye Release

Disperse Dye Molecules
(entrapped)

Heated Metastable
Helium Gas (He*)

Heating & Swelling

Ionization (Protonation)

Protonated Dye Ion
[M+H]+

To Mass
Spectrometer Inlet

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1582767?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582767?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9826145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9826145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3654692/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3654692/
https://www.researchgate.net/publication/363273253_The_characterization_of_disperse_dyes_in_polyester_fibers_using_DART_mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/36059113/
https://pubmed.ncbi.nlm.nih.gov/36059113/
https://www.researchgate.net/publication/337997201_Forensic_Fiber_Analysis_by_Thermal_DesorptionPyrolysis-Direct_Analysis_in_Real_Time-Mass_Spectrometry_TDPy-DART-MS
https://pubs.acs.org/doi/10.1021/ac201747s
https://www.benchchem.com/product/b1582767#dart-mass-spectrometry-for-analysis-of-dyed-polyester-fibers
https://www.benchchem.com/product/b1582767#dart-mass-spectrometry-for-analysis-of-dyed-polyester-fibers
https://www.benchchem.com/product/b1582767#dart-mass-spectrometry-for-analysis-of-dyed-polyester-fibers
https://www.benchchem.com/product/b1582767#dart-mass-spectrometry-for-analysis-of-dyed-polyester-fibers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

